Cas no 215778-05-5 (3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide
• CAS No: 215778-05-5
• MF: C₂₁H₁₇ClN₄O₃S₂
• MW: 472.967680692673
• CID: 6135394
• PubChem ID: 1184835
• Update Time: 2025-06-14

3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide
• 3-chloro-N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-1-benzothiophene-2-carboxamide
• 3-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 3-chloro-N-[4-[[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-
• 3-chloro-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzo[b]thiophene-2-carboxamide
• AKOS000494768
• HMS597J06
• SR-01000434596-1
• N2-(4-{[(4,6-dimethylpyrimidin-2-yl)amino]sulfonyl}phenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
• F1443-4215
• CHEMBL462526
• SR-01000434596
• 215778-05-5
• ChemDiv1_003724
• Oprea1_382355

• Inchi： 1S/C21H17ClN4O3S2/c1-12-11-13(2)24-21(23-12)26-31(28,29)15-9-7-14(8-10-15)25-20(27)19-18(22)16-5-3-4-6-17(16)30-19/h3-11H,1-2H3,(H,25,27)(H,23,24,26)
• InChI Key： YVXPTZKSWBKBEZ-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=CC=C(S(NC3=NC(C)=CC(C)=N3)(=O)=O)C=C1)=O)S2

Computed Properties

• Exact Mass: 472.0430605g/mol
• Monoisotopic Mass: 472.0430605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• pka: 7.08±0.10(Predicted)

Additional information on 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide

Comprehensive Overview of 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 215778-05-5)

3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 215778-05-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique molecular structure, combines a benzothiophene core with a pyrimidine sulfonamide moiety, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers and industry professionals frequently search for this compound due to its relevance in developing novel enzyme inhibitors and biologically active agents.

The molecular formula of 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide reflects its complex architecture, which includes a chlorobenzothiophene unit linked to a dimethylpyrimidine group via a sulfonamide bridge. This structural feature is often associated with enhanced binding affinity to biological targets, a topic frequently explored in computational chemistry and molecular docking studies. The compound's CAS No. 215778-05-5 serves as a critical identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes.

In recent years, the demand for sulfonamide-based compounds like 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide has surged, driven by their versatility in designing antimicrobial and anti-inflammatory agents. Online searches often highlight queries such as "role of sulfonamides in drug development" or "pyrimidine derivatives in agrochemicals," underscoring the compound's interdisciplinary appeal. Its potential to modulate enzyme activity and signal transduction pathways aligns with current trends in precision medicine and sustainable agriculture.

From a synthetic perspective, the preparation of 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are frequently discussed in academic forums and patent literature, reflecting the compound's technical complexity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its structural integrity, topics often searched by quality control professionals.

The compound's relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize waste and energy consumption. Searches like "sustainable synthesis of heterocyclic compounds" or "green solvents in organic chemistry" resonate with these efforts. Additionally, its potential as a lead compound in pharmaceutical innovation attracts interest from biotech startups and academic labs, further driving its visibility in scientific literature and online databases.

In conclusion, 3-chloro-N-{4-(4,6-dimethylpyrimidin-2-yl)sulfamoylphenyl}-1-benzothiophene-2-carboxamide (CAS No. 215778-05-5) represents a compelling case study in modern chemical research. Its multifaceted applications, coupled with growing interest in structure-activity relationships and molecular design, position it as a valuable asset for scientists exploring the frontiers of bioactive molecules. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in both theoretical and applied chemistry.